Cas no 2680771-99-5 (3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid)

• Product Name: 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid
• CAS No: 2680771-99-5
• MF: C₉H₁₃F₂NO₃
• MW: 221.201229810715
• CID: 5650516
• PubChem ID: 165912255
• Update Time: 2025-06-08

3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(acetamidomethyl)-2,2-difluorocyclopropyl]propanoic acid
• EN300-28273972
• 2680771-99-5
• 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid

• Inchi： 1S/C9H13F2NO3/c1-6(13)12-5-8(3-2-7(14)15)4-9(8,10)11/h2-5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： BNUWHHMBPKJMFB-UHFFFAOYSA-N
• SMILES： FC1(CC1(CNC(C)=O)CCC(=O)O)F

Computed Properties

• Exact Mass: 221.08634960g/mol
• Monoisotopic Mass: 221.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid

Professional Introduction to 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic Acid (CAS No. 2680771-99-5)

3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid (CAS No. 2680771-99-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituted with fluorine atoms and an acetamidomethyl group, which together contribute to its distinct chemical properties and reactivity.

The molecular structure of 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid consists of a cyclopropyl core flanked by two fluorine atoms at the 2-position and an acetamidomethyl group at the 1-position. The presence of these fluorine atoms introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its binding affinity to biological targets. Additionally, the acetamidomethyl group provides a polar moiety that can interact favorably with hydrophilic residues in protein binding pockets, potentially enhancing drug-like properties such as solubility and bioavailability.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The cyclopropyl ring itself is a known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its rigid structure and ability to occupy small binding pockets. The introduction of fluorine atoms into this scaffold further enhances its potential as a drug candidate by improving metabolic stability and reducing the likelihood of spontaneous degradation.

One of the most compelling aspects of 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid is its potential as a building block for more complex pharmacological entities. The compound's unique structural features make it a valuable intermediate in synthetic chemistry, allowing for the rapid construction of analogues with tailored biological activities. For instance, modifications at the acetamidomethyl group or the positions of the fluorine atoms could lead to derivatives with enhanced potency or selectivity for specific biological targets.

Recent studies have highlighted the importance of fluorinated cyclopropyl compounds in drug discovery. These studies have demonstrated that such molecules can exhibit potent activity against a variety of therapeutic targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The ability of 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid to interact with these targets may be attributed to its combination of structural rigidity provided by the cyclopropyl ring and electronic effects introduced by the fluorine atoms.

The synthesis of 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid presents unique challenges due to the sensitivity of the cyclopropyl ring and the presence of fluorine atoms. However, advances in synthetic methodologies have made it possible to access such compounds with high yield and purity. Techniques such as transition metal-catalyzed reactions and fluorochemical transformations have been particularly useful in constructing this type of molecule efficiently.

The pharmacological profile of 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For example, it could potentially interfere with key enzymatic pathways involved in disease progression or modulate receptor signaling. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 3-1-(acetamidomethyl)-2,2-difluorocyclopropylpropanoic acid (CAS No. 2680771-99-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a drug or as an intermediate in the synthesis of more complex bioactive molecules. As our understanding of fluorinated heterocycles continues to grow, compounds like this are likely to play an increasingly important role in the discovery and development of new therapeutics.